Cas no 52129-70-1 (Ethanone,1-(4-chloro-3,5-dinitrophenyl)-)

• Product Name: Ethanone,1-(4-chloro-3,5-dinitrophenyl)-
• CAS No: 52129-70-1
• MF: C₈H₅ClN₂O₅
• MW: 244.58870100975
• CID: 380663
• PubChem ID: 104087
• Update Time: 2025-04-19

Ethanone,1-(4-chloro-3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-chloro-3,5-dinitrophenyl)-
• 1-(4-chloro-3,5-dinitrophenyl)ethanone
• 4'-Chloro-3',5'-dinitroacetophenone
• 52129-70-1
• HRQFCDXXFJOADN-UHFFFAOYSA-N
• SCHEMBL11389414
• AM20040619
• Ethanone, 1-(4-chloro-3,5-dinitrophenyl)-
• 1-(4-chloro-3,5-dinitro-phenyl)-ethanone
• DTXSID8068709

• Inchi： 1S/C8H5ClN2O5/c1-4(12)5-2-6(10(13)14)8(9)7(3-5)11(15)16/h2-3H,1H3
• InChI Key： HRQFCDXXFJOADN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C)=O)C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.98875
• Monoisotopic Mass: 243.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.561
• Boiling Point: 313.9°C at 760 mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.609
• PSA: 103.35